Gastrointestinal Blood Loss vs Aspirin
In a rigorously controlled crossover study of 13 healthy adult volunteers receiving twelve 325 mg tablets of either sodium salicylate or aspirin daily for 7-day periods, sodium salicylate produced significantly less gastrointestinal blood loss than aspirin, despite achieving equivalent steady-state plasma salicylate concentrations [1]. The absolute daily blood loss attributable to sodium salicylate (1.2 mL above control values) was 4.7-fold lower than that caused by aspirin (5.6 mL above control values) [1]. This 4.4 mL/day absolute reduction in occult GI bleeding represents a clinically and statistically meaningful advantage for scenarios where repeated or high-dose salicylate administration is required and GI mucosal integrity must be preserved.
| Evidence Dimension | Gastrointestinal blood loss (mL/day above control) |
|---|---|
| Target Compound Data | 1.2 mL/day above control values |
| Comparator Or Baseline | Aspirin (acetylsalicylic acid): 5.6 mL/day above control values |
| Quantified Difference | 4.7-fold lower GI blood loss (absolute difference 4.4 mL/day) |
| Conditions | Thirteen healthy adult volunteers; twelve 325 mg oral tablets daily for 7-day periods; crossover design; controlled for steady-state plasma salicylate concentrations; Leonards & Levy, Clin Pharmacol Ther, 1973 |
Why This Matters
For procurement decisions in preclinical or clinical research requiring prolonged salicylate administration, the 4.7-fold lower GI blood loss with sodium salicylate directly reduces a key experimental confounder and mimics the GI safety advantage of non-acetylated salicylates over aspirin.
- [1] Leonards JR, Levy G. Gastrointestinal blood loss from aspirin and sodium salicylate tablets in man. Clin Pharmacol Ther. 1973;14(1):62-66. DOI: 10.1002/cpt197314162 View Source
